Cas no 264264-32-6 (3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 264264-32-6
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD06797485
• CID: 92643
• PubChem ID: 7127818
• Update Time: 2025-04-18

3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid
• Benzoic acid, 3-(5-methyl-1,2,4-oxadiazol-3-yl)-
• CEBJCUYZEOLQSC-UHFFFAOYSA-N
• STK500612
• SBB047299
• TRA0092046
• SY005720
• EN002316
• AB0023841
• ST2404789
• W4984
• ST50407720
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoicacid
• A8
• AC-7321
• EN300-85147
• CK2169
• 3-(5-methyl-[1,2,4]oxadiazol-3-yl)-benzoic acid
• Z803310550
• 264264-32-6
• 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoic acid, AldrichCPR
• J-510766
• AKOS005171222
• SCHEMBL225165
• FT-0679007
• A818441
• CS-11111
• MFCD06797485
• CS-M2695
• DTXSID40427813
• ALBB-004325
• 3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid

• MDL： MFCD06797485
• Inchi： 1S/C10H8N2O3/c1-6-11-9(12-15-6)7-3-2-4-8(5-7)10(13)14/h2-5H,1H3,(H,13,14)
• InChI Key： CEBJCUYZEOLQSC-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.336
• Melting Point: 223 °C
• Boiling Point: 428℃ at 760 mmHg
• Flash Point: 212.6±29.3 °C
• Refractive Index: 1.583
• PSA: 76.22000
• LogP: 1.74320
• Solubility: Not determined

3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds